Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate

• IUPAC Name: methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate
• InChI: InChI=1S/C10H19NO5S/c1-15-10(12)3-2-6-17(13,14)11-7-9-4-5-16-8-9/h9,11H,2-8H2,1H3
• InChI Key: WRCYJKVYWDCMFB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCS(=O)(=O)NCC1CCOC1
• Molecular Formula: C10H19NO5S
• Molecular Weight: 265.33 g/mol

Description

Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate, also known as M-318, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. M-318 belongs to the class of sulfamoyl compounds, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate is not fully understood, but several studies have suggested that it may act by inhibiting various enzymes and signaling pathways. For example, Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate has been found to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in cancer cell invasion and metastasis. Moreover, Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), which is a key regulator of inflammation and immune response.
Biochemical and Physiological Effects:
Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate has been found to have several biochemical and physiological effects. For example, Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Moreover, Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate has been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. Additionally, Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate has been shown to inhibit the replication of several viruses by interfering with their life cycle.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate in lab experiments is its potent biological activity. Moreover, the synthesis of Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate is relatively straightforward, and the compound can be obtained in reasonable yields. However, one of the limitations of using Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate is its relatively low solubility in water, which may limit its use in certain experiments. Additionally, the exact mechanism of action of Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate is not fully understood, which may make it difficult to design experiments that specifically target its biological activity.

Future Directions

There are several future directions for research on Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate. One area of interest is the development of more potent analogs of Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate that exhibit improved solubility and selectivity. Moreover, the use of Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate in combination with other drugs or therapies may increase its efficacy in treating various diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate and its potential targets. Finally, the development of novel drug delivery systems for Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate may enhance its bioavailability and therapeutic potential.

Synthesis Methods

The synthesis of Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate involves a multi-step process that starts with the reaction of ethyl 4-oxobutanoate with 3-hydroxytetrahydrofuran in the presence of sodium hydride. The resulting compound is then treated with chlorosulfonic acid to form the corresponding sulfonic acid chloride, which is then reacted with methylamine to yield Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate. The overall yield of this process is around 45%, making it an efficient method for the synthesis of Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate.

Scientific Research Applications

Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. Several studies have reported that Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate can inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. Moreover, Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate has been shown to have potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, Methyl 4-(oxolan-3-ylmethylsulfamoyl)butanoate has been found to inhibit the replication of several viruses, including HIV, influenza, and herpes simplex virus.